Cas no 90564-26-4 (Benzoicacid, 2-methoxy-3-nitro-, methyl ester)

Benzoicacid, 2-methoxy-3-nitro-, methyl ester structure
90564-26-4 structure
Product Name:Benzoicacid, 2-methoxy-3-nitro-, methyl ester
CAS No:90564-26-4
MF:C9H9NO5
MW:211.171462774277
MDL:MFCD11045625
CID:796727
PubChem ID:590805
Update Time:2024-10-26

Benzoicacid, 2-methoxy-3-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 2-methoxy-3-nitro-, methyl ester
    • 2-methoxy-3-nitro-benzoic acid methyl ester
    • METHYL-2-METHOXY-3-NITROBENZOATE
    • o-Anisic acid, 3-nitro-, methyl ester (6CI, 7CI)
    • 2-Methoxy-3-nitrobenzoic acid methyl ester
    • Methyl 2-methoxy-3-nitrobenzoate
    • 90564-26-4
    • Benzoic acid, 2-methoxy-3-nitro-, methyl ester
    • MFCD11045625
    • Methyl2-methoxy-3-nitrobenzoate
    • DA-32952
    • W18482
    • Methyl benzoate, 2-methoxy-3-nitro-
    • CS-0130926
    • AKOS025149132
    • SY253933
    • AS-67092
    • AKOS025211556
    • Methyyl benzoate, 2-methoxy-3-nitro-
    • SCHEMBL1126945
    • Methyl 2-methoxy-3-nitrobenzoate #
    • Methyl 2-methoxy-3-nitro-benzoate
    • MDL： MFCD11045625
    • Inchi： 1S/C9H9NO5/c1-14-8-6(9(11)15-2)4-3-5-7(8)10(12)13/h3-5H,1-2H3
    • InChI Key： PDQVHYWBXXTBTM-UHFFFAOYSA-N
    • SMILES： O=C(C1C(OC)=C([N+](=O)[O-])C=CC=1)OC

Computed Properties

  • Exact Mass: 211.04800
  • Monoisotopic Mass: 211.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 81.4A^2

Experimental Properties

  • Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 60 ºC
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 81.35000
  • LogP: 1.91320

Benzoicacid, 2-methoxy-3-nitro-, methyl ester Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Benzoicacid, 2-methoxy-3-nitro-, methyl ester Production Method

Production Method 1

85-38-1 85-38-1
90564-26-4 90564-26-4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  overnight, 0 °C → rt
Reference
Synthesis of novel analogues of antimycin A3
Hu, Zilun; Jiang, Xiangjun; Han, Wei, Tetrahedron Letters, 2008, 49(35), 5192-5195

Production Method 2

85-38-1 85-38-1
90564-26-4 90564-26-4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  20 h, rt
Reference
Drug Design Targeting T-Cell Factor-Driven Epithelial-Mesenchymal Transition as a Therapeutic Strategy for Colorectal Cancer
Abraham, Adedoyin D.; Esquer, Hector; Zhou, Qiong; Tomlinson, Nicholas; Hamill, Brayden D.; et al, Journal of Medicinal Chemistry, 2019, 62(22), 10182-10203

Production Method 3

22621-41-6 22621-41-6
90564-26-4 90564-26-4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  4 h, reflux
Reference
Synthesis, Structural Investigations, Hydrogen-Deuterium Exchange Studies, and Molecular Modeling of Conformationally Stabilized Aromatic Oligoamides
Yan, Yan; Qin, Bo; Ren, Changliang; Chen, Xiuying; Yip, Yeow Kwan; et al, Journal of the American Chemical Society, 2010, 132(16), 5869-5879

Production Method 4

22621-41-6 22621-41-6
90564-26-4 90564-26-4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  1 h, rt → 60 °C; 60 °C → rt
1.2 Reagents: Water ;  0 °C
Reference
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Wrobleski, Stephen T. ; Moslin, Ryan ; Lin, Shuqun; Zhang, Yanlei; Spergel, Steven ; et al, Journal of Medicinal Chemistry, 2019, 62(20), 8973-8995

Production Method 5

22621-41-6 22621-41-6
90564-26-4 90564-26-4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  70 °C
Reference
An unusual macrocyclization reagent for highly selective one-pot synthesis of strained macrocyclic aromatic hexamers
Fu, Haoliang; Chang, Hu; Shen, Jie; Yu, Lin; Qin, Bo; et al, Chemical Communications (Cambridge, 2014, 50(27), 3582-3584

Production Method 6

22621-41-6 22621-41-6
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Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  4 h, 70 °C
Reference
Patterned recognition of amines and ammonium ions by a stimuli-responsive foldamer-based hexameric oligophenol host
Sun, Chang; Ren, Changliang; Wei, Yuchen; Qin, Bo; Zeng, Huaqiang, Chemical Communications (Cambridge, 2013, 49(46), 5307-5309

Benzoicacid, 2-methoxy-3-nitro-, methyl ester Raw materials

Benzoicacid, 2-methoxy-3-nitro-, methyl ester Preparation Products

Benzoicacid, 2-methoxy-3-nitro-, methyl ester Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:90564-26-4)METHYL-2-METHOXY-3-NITROBENZOATE
Order Number:sfd9393
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:90564-26-4)Benzoicacid, 2-methoxy-3-nitro-, methyl ester
Order Number:A856399
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:00
Price ($):458.0
Email:sales@amadischem.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:90564-26-4)METHYL-2-METHOXY-3-NITROBENZOATE
sfd9393
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:90564-26-4)Benzoicacid, 2-methoxy-3-nitro-, methyl ester
A856399
Purity:99%
Quantity:25g
Price ($):458.0
Email